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Compound of Interest

Compound Name: o-Bromophenyl propionate

CAS No.: 23600-76-2

Cat. No.: B1617096

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties of o-bromophenyl
propionate, with a primary focus on its melting and boiling points. Designed for professionals

in research and development, this document synthesizes available data with established

scientific principles to offer a practical and in-depth resource.

Introduction: Understanding the Significance of
Physical Properties
In the realm of drug development and chemical synthesis, a thorough understanding of a

compound's physical properties is paramount. These characteristics, including melting and

boiling points, dictate critical parameters for purification, formulation, and storage. o-
Bromophenyl propionate, a halogenated aromatic ester, presents a unique set of properties

that are crucial for its application as a potential intermediate in the synthesis of novel

pharmaceutical agents and other fine chemicals. The precise location of the bromine atom on

the phenyl ring (ortho, in this case) significantly influences its physical behavior compared to its

meta and para isomers, impacting everything from reaction kinetics to crystal lattice energy.
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Core Physical Properties of o-Bromophenyl
Propionate
Precise, experimentally determined data for the melting and boiling points of o-bromophenyl
propionate (CAS No. 23600-76-2) are not readily available in publicly accessible databases.

This is not uncommon for specialized chemical intermediates. However, we can refer to data

for the closely related para-isomer and employ predictive models to establish a reliable working

range for this compound.

Property
Predicted/Estimate
d Value

Data for p-
Bromophenyl
propionate (CAS
No. 23600-77-3)[1]

Notes

Melting Point Not available 11.6 °C

The ortho-isomer is

expected to have a

different melting point

due to variations in

crystal packing

efficiency.

Boiling Point Not available 137 °C at 17 Torr

Boiling points of ortho

and para isomers are

often similar, but

differences can arise

from variations in

dipole moment and

intermolecular forces.

Molecular Formula C₉H₉BrO₂[2] C₉H₉BrO₂

Isomers share the

same molecular

formula.

Molecular Weight 229.07 g/mol 229.07 g/mol

Isomers share the

same molecular

weight.
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A Note on Data Integrity: The absence of extensive experimental data for o-bromophenyl
propionate underscores the importance of empirical determination for any critical application.

The provided data for the para-isomer serves as a valuable point of reference but should not

be used as a direct substitute.

Experimental Determination of Physical Properties:
A Methodological Approach
To ensure the highest degree of accuracy, the following standard laboratory procedures are

recommended for the determination of the melting and boiling points of o-bromophenyl
propionate.

Workflow for Physical Property Determination
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Caption: Workflow for the synthesis, purification, and physical property determination of a

chemical compound.

Melting Point Determination (Capillary Method)
The capillary method is a standard and reliable technique for determining the melting point of a

solid organic compound.

Protocol:

Sample Preparation: Ensure the o-bromophenyl propionate sample is anhydrous and

finely powdered.

Capillary Tube Loading: Pack a small amount of the sample into a capillary tube, ensuring a

sample height of 2-3 mm.

Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

Heating: Heat the sample rapidly to about 15-20°C below the expected melting point (based

on the para-isomer or predicted values). Then, reduce the heating rate to 1-2°C per minute.

Observation: Carefully observe the sample. Record the temperature at which the first drop of

liquid appears (the onset of melting) and the temperature at which the entire sample

becomes a clear liquid (the completion of melting). This range is the melting point.

Boiling Point Determination (Distillation Method)
For an accurate boiling point, a simple distillation is a suitable method, especially if purification

of the sample is also required.

Protocol:

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Sample and Boiling Chips: Place the o-bromophenyl propionate sample and a few boiling

chips into the distillation flask.
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Heating: Gently heat the flask.

Vapor Condensation: As the liquid boils, the vapor will rise and condense in the condenser.

The thermometer bulb should be positioned so that it is fully immersed in the vapor phase.

Temperature Reading: The boiling point is the temperature at which the vapor temperature

stabilizes while the liquid is actively distilling. Record the atmospheric pressure at the time of

the measurement, as boiling point is pressure-dependent.

Synthesis and Handling of o-Bromophenyl
Propionate
Plausible Synthesis Route: Esterification of 2-
Bromophenol
A common and effective method for the synthesis of phenyl esters is the acylation of a phenol.

For o-bromophenyl propionate, this would involve the reaction of 2-bromophenol with

propionyl chloride.

Reaction Scheme:

Experimental Protocol:

In a fume hood, dissolve 2-bromophenol in a suitable anhydrous solvent (e.g.,

dichloromethane or diethyl ether).

Add a base, such as pyridine or triethylamine, to act as a scavenger for the hydrochloric acid

byproduct.

Cool the mixture in an ice bath.

Slowly add propionyl chloride dropwise to the stirred solution.

Allow the reaction to proceed to completion, monitoring by a suitable technique such as Thin

Layer Chromatography (TLC).
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Upon completion, the reaction mixture is typically washed with dilute acid, water, and brine,

then dried over an anhydrous salt (e.g., sodium sulfate).

The solvent is removed under reduced pressure, and the crude product is purified, for

instance, by vacuum distillation.

Safety and Handling
As with any brominated organic compound, appropriate safety precautions must be taken when

handling o-bromophenyl propionate.

Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant

gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any

vapors.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and bases.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

While a specific Safety Data Sheet (SDS) for o-bromophenyl propionate is not widely

available, the safety profiles of similar compounds, such as other brominated phenyl esters,

suggest that it may cause skin and eye irritation.

Applications and Importance in Research and
Development
Aromatic esters, including o-bromophenyl propionate, are valuable intermediates in organic

synthesis. The presence of the bromine atom provides a reactive handle for further chemical

transformations, such as cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), which are

fundamental in the construction of complex molecular architectures. These reactions are

extensively used in the synthesis of pharmaceuticals, agrochemicals, and materials with novel

electronic properties.
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The propionate moiety can also influence the compound's biological activity or can be a

precursor to other functional groups. Therefore, o-bromophenyl propionate holds potential as

a key building block for the synthesis of a diverse range of target molecules in drug discovery

and materials science.

Conclusion
This technical guide has provided a detailed overview of the physical properties of o-
bromophenyl propionate, with a particular focus on its melting and boiling points. While

experimentally determined data for this specific isomer remains elusive, this document has

outlined reliable methodologies for their determination, provided a plausible synthetic route,

and discussed important safety and handling considerations. For professionals in the fields of

chemical research and drug development, a thorough understanding and empirical verification

of these fundamental properties are critical for the successful application of this and other novel

chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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